[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)methanone;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)methanone;hydrochloride” is a chemical compound with the CAS Number: 1286264-52-5 . It has a molecular weight of 254.76 and its IUPAC name is (1-benzoyl-4-piperidinyl)methanamine hydrochloride . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H18N2O.ClH/c14-10-11-6-8-15(9-7-11)13(16)12-4-2-1-3-5-12;/h1-5,11H,6-10,14H2;1H . This indicates that the compound contains a piperidinyl ring attached to a phenyl group and an aminomethyl group .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 254.76 .Scientific Research Applications
Synthesis Methods
- Meng‐Yang Chang et al. (2006) described the synthesis of several 1-substituted phenyl-(4-phenylpiperidin-4-yl)methanones, which is a class of compounds related to the one , indicating a methodology for creating similar compounds (Chang et al., 2006).
Biological Activities and Applications
- Mina Saeedi et al. (2019) explored a series of arylisoxazole-phenylpiperazines for their acetylcholinesterase inhibitory activity, a property that may be shared by similar compounds (Saeedi et al., 2019).
- I. Borza et al. (2007) identified compounds including (4-Benzylpiperidine-1-yl)-(6-hydroxy-1H-indole-2-yl)-methanone as potent NMDA receptor antagonists, a property potentially relevant to similar compounds (Borza et al., 2007).
- R. S. Gouhar and Eman M. Raafat (2015) worked on a compound with structural similarities and evaluated its anticancer potential (Gouhar & Raafat, 2015).
Structural and Theoretical Studies
- M. Shahana and A. Yardily (2020) synthesized and characterized similar compounds, providing insights into structural optimization and molecular docking studies (Shahana & Yardily, 2020).
Antimicrobial Activity
- Satyender Kumar et al. (2012) synthesized a series of similar compounds and evaluated their antimicrobial activities, indicating potential applications in this area (Kumar et al., 2012).
Mechanism of Action
Safety and Hazards
The safety information available indicates that this compound has the GHS07 pictogram and the signal word "Warning" . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
[4-(aminomethyl)-4-phenylpiperidin-1-yl]-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)methanone;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O2.ClH/c23-16-22(18-9-5-2-6-10-18)11-13-25(14-12-22)21(26)20-15-19(24-27-20)17-7-3-1-4-8-17;/h1-10,20H,11-16,23H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFXYTVJLHYQSNB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(CN)C2=CC=CC=C2)C(=O)C3CC(=NO3)C4=CC=CC=C4.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26ClN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.